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Compound of Interest

Compound Name: Dimethyl sulfide

CAS No.: 31533-72-9

Cat. No.: B7801057 Get Quote

Executive Summary
Dimethyl sulfide (DMS) is a cornerstone organosulfur compound in organic synthesis,

distinguished by its high nucleophilicity, distinct redox profile, and utility as a "soft" ligand.[1]

While often maligned for its olfactory potency (odor threshold < 1 ppb), DMS is indispensable

as a reductant in ozonolysis workups and as a carrier for borane (BH₃·DMS). In drug

development, it frequently appears as a stoichiometric byproduct in Swern oxidations,

necessitating rigorous abatement strategies.[1] This guide delineates the physicochemical

boundaries of DMS, providing self-validating protocols for its use and neutralization.

Fundamental Chemical Architecture
DMS is the simplest thioether.[2] Its reactivity is governed by the two lone pairs on the central

sulfur atom, which occupy higher energy orbitals (3p) compared to oxygen analogues,

rendering sulfur softer, more polarizable, and more nucleophilic.[1]

Table 1: Physicochemical Property Matrix
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Property Value
Critical Implication for
Processing

Formula (CH₃)₂S Molecular Weight: 62.13 g/mol

Boiling Point 37.3 °C

Extremely volatile; requires

efficient reflux condensers

(e.g., dry ice/acetone) to

prevent loss.[1][2][3]

Flash Point -38 °C (Closed Cup)

High Fire Risk. Use spark-

proof equipment. Ground all

transfer lines.[1]

Density 0.846 g/mL

Less dense than water; forms

the upper layer in aqueous

extractions unless chlorinated

solvents are used.

Odor Threshold ~0.001 ppm (ppb range)

Olfactory fatigue occurs

rapidly. Do not rely on smell for

leak detection.

Autoignition 205 °C

Stable under standard

distillation, but susceptible to

thermal oxidation.

Reactivity Profile & Mechanistic Pathways[1]
The Nucleophilic Axis (Alkylation)
Sulfur’s high polarizability makes DMS a potent nucleophile in

reactions. Unlike amines, DMS does not suffer from competing basicity, allowing for clean
alkylation to form stable sulfonium salts.[1]

Reaction: $ (CH_3)_2S + R-X \rightarrow [(CH_3)_2S^+-R]X^- $

Utility: Trimethylsulfonium iodide (formed with MeI) is a methylating agent and a precursor for

sulfur ylides (Corey-Chaykovsky reaction).[1]
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The Redox Axis (Oxidation)
DMS acts as a selective reducing agent (oxygen acceptor).

Ozonolysis Workup: DMS reduces the explosive ozonide intermediate (1,2,4-trioxolane) to

carbonyls (aldehydes/ketones) while being oxidized to Dimethyl Sulfoxide (DMSO).[1][2]

Advantage:[3][4][5] Unlike Zn/AcOH, DMS is neutral and avoids over-reduction.[1]

Swern Oxidation Byproduct: In the Swern oxidation, DMSO acts as the oxidant.[4][6] The

oxygen is transferred to the alcohol, and DMSO is reduced to DMS.[7] The evolution of DMS

is the thermodynamic driving force of the final elimination step.

Ligand Behavior (Coordination)
DMS is a "soft" Lewis base.[1][2] It stabilizes electron-deficient species like Borane (

) or Gold(I).[1]

BH₃·DMS Complex: A liquid reagent that is safer and more concentrated than

. The DMS ligand is labile, readily dissociating to allow hydroboration.

Visualization of Reactivity
The following diagram illustrates the central role of DMS in oxidation states and coordination

chemistry.
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Figure 1: The reactivity landscape of DMS, highlighting its dual role as a nucleophile

(alkylation) and a reductant (oxidation to DMSO).[1]

Experimental Protocols (Self-Validating)
Protocol A: Reductive Quench of Ozonolysis
Context: Converting an alkene to an aldehyde. Safety: Ozonides are potentially explosive.

Temperature control is paramount.

Ozonolysis: Perform ozonolysis in MeOH/DCM at -78 °C until a blue color persists (indicating

excess ozone).[1]

Purge: Bubble

through the solution for 15 mins to remove excess

(blue color fades).

DMS Addition: Add DMS (3.0 equivalents relative to alkene).

Why 3.0 equiv? Stoichiometry requires 1.0, but excess ensures rapid quenching and

accounts for evaporative loss of volatile DMS.
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Controlled Warm-up: Remove the cooling bath and allow the mixture to warm to Room

Temperature (RT) over 2 hours.

Self-Validation Check: Monitor the internal temperature. A sharp exotherm at -40 °C to -10

°C indicates active reduction of the ozonide. If no exotherm is observed, the ozonide may

still be intact (danger).[1]

Workup: Concentrate the solvent. The residue contains the product and DMSO.

Protocol B: Oxidative Scrubbing (Odor Abatement)
Context: Neutralizing DMS vapors from Swern oxidations or reagent venting.[1] Chemistry: $

(CH_3)_2S + 4NaOCl \rightarrow (CH_3)_2SO_2 + 4NaCl $ (Complete oxidation to sulfone).[1]

Scrubber Setup: Connect the reaction vessel vent to a series of two gas washing bottles

(traps).

Trap 1 (Empty): Acts as a suck-back trap.[1]

Trap 2 (Oxidant): Contains 10-15% Sodium Hypochlorite (Bleach) + 1M NaOH.

Operation:

Maintain active stirring in Trap 2 to maximize gas-liquid contact.

Why NaOH? Hypochlorite solutions can release

gas if acidified. NaOH stabilizes the bleach and ensures the scrubber remains basic.

Validation (End-Point):

Starch-Iodide Test: Dip a starch-iodide paper into the scrubber solution.[1] It must turn

black/blue instantly, confirming excess oxidant is present. If it remains white, the bleach is

consumed, and DMS is escaping. Add more bleach immediately.

Stability & Storage
Thermal Stability
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DMS is thermally stable up to its autoignition temperature (205 °C) in the absence of oxidizers.

However, due to its low boiling point (37 °C), "instability" in a lab context usually refers to

evaporative loss.

Storage: Store in a flammables cabinet at < 20 °C. Caps must be Parafilm-sealed to prevent

creeping vapors.

Chemical Incompatibility[1]
Oxidizers: Incompatible with conc.

,

, and permanganates (risk of vigorous explosion).[1]

Acids: Compatible with dilute acids, but strong Lewis acids may coordinate to the sulfur.[1]

Mechanism Visualization: Swern Oxidation
This diagram details the generation of DMS during the critical breakdown of the

alkoxysulfonium ylide.
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Figure 2: The Swern Oxidation pathway.[1] Note the final step where the C-H bond abstraction

collapses the intermediate to release the carbonyl product and Dimethyl Sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. youtube.com [youtube.com]

2. Dimethyl sulfide - Wikipedia [en.wikipedia.org]

3. Dimethyl sulfide (CAS 75-18-3) - Chemical & Physical Properties by Cheméo
[chemeo.com]

4. Swern Oxidation - Chemistry Steps [chemistrysteps.com]

5. Video: Preparation and Reactions of Sulfides [jove.com]

6. Swern oxidation - Wikipedia [en.wikipedia.org]

7. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Technical Guide: Chemical Reactivity and Stability of
Dimethyl Sulfide (DMS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7801057#chemical-reactivity-and-stability-of-
dimethyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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